Cas no 1804186-96-6 (Ethyl 3-(3-chloropropyl)-2-formylbenzoate)

• Product Name: Ethyl 3-(3-chloropropyl)-2-formylbenzoate
• CAS No: 1804186-96-6
• MF: C₁₃H₁₅ClO₃
• MW: 254.709403276443
• CID: 4794868
• Update Time: 2025-06-09

Ethyl 3-(3-chloropropyl)-2-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(3-chloropropyl)-2-formylbenzoate

• Inchi： 1S/C13H15ClO3/c1-2-17-13(16)11-7-3-5-10(6-4-8-14)12(11)9-15/h3,5,7,9H,2,4,6,8H2,1H3
• InChI Key： LCGOHTVTRMIRDG-UHFFFAOYSA-N
• SMILES： ClCCCC1C=CC=C(C(=O)OCC)C=1C=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 255
• XLogP3: 2.8
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 3-(3-chloropropyl)-2-formylbenzoate

Ethyl 3-(3-chloropropyl)-2-formylbenzoate (CAS No. 1804186-96-6): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-(3-chloropropyl)-2-formylbenzoate, identified by its unique Chemical Abstracts Service (CAS) number 1804186-96-6, is a significant compound in the realm of pharmaceutical chemistry. This organic ester, characterized by its benzene ring substituted with a formyl group at the 2-position and a chloropropyl chain at the 3-position, has garnered considerable attention due to its versatile applications in drug development and synthetic chemistry.

The structural attributes of Ethyl 3-(3-chloropropyl)-2-formylbenzoate make it a valuable intermediate in the synthesis of various pharmacologically active molecules. The presence of both the formyl group and the chloropropyl side chain provides multiple sites for functionalization, enabling chemists to tailor its properties for specific therapeutic applications. This compound is particularly noteworthy for its role in constructing complex molecular frameworks that are essential for modern medicinal chemistry.

In recent years, Ethyl 3-(3-chloropropyl)-2-formylbenzoate has been explored in the development of novel therapeutic agents. Its utility extends to the synthesis of bioactive molecules targeting a range of diseases, including inflammatory disorders, infectious diseases, and even certain types of cancer. The formyl group, for instance, can be readily converted into other functional groups such as amides or alcohols, facilitating the creation of peptidomimetics and other bioconjugates. Similarly, the chloropropyl moiety offers opportunities for further derivatization, allowing for the introduction of additional pharmacophoric elements.

One of the most compelling aspects of Ethyl 3-(3-chloropropyl)-2-formylbenzoate is its application in the synthesis of small-molecule inhibitors. These inhibitors are designed to interact with specific biological targets, modulating their activity to achieve therapeutic effects. For example, researchers have utilized this compound to develop inhibitors targeting enzymes involved in metabolic pathways relevant to diabetes and obesity. The ability to modify both the benzene core and the side chains allows for fine-tuning of binding affinity and selectivity, which are critical factors in drug design.

Moreover, Ethyl 3-(3-chloropropyl)-2-formylbenzoate has found utility in the field of materials science, particularly in the development of advanced polymers and coatings. Its incorporation into polymer matrices can enhance material properties such as thermal stability and mechanical strength. This application underscores the broad versatility of this compound beyond traditional pharmaceuticals.

The synthesis of Ethyl 3-(3-chloropropyl)-2-formylbenzoate typically involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include Friedel-Crafts acylation followed by nucleophilic substitution or reduction steps to introduce the chloropropyl group. Advances in catalytic methods have also enabled more efficient and sustainable synthetic pathways, reducing waste and improving yields.

In academic research, Ethyl 3-(3-chloropropyl)-2-formylbenzoate has been employed as a model compound to study reaction mechanisms and develop new synthetic methodologies. Its well-defined structure makes it an ideal candidate for computational studies aimed at predicting reaction outcomes and optimizing synthetic strategies. Such research not only advances our understanding of organic chemistry but also contributes to the development of greener chemical processes.

The pharmaceutical industry has also embraced Ethyl 3-(3-chloropropyl)-2-formylbenzoate as a building block for drug discovery programs. High-throughput screening (HTS) campaigns often utilize libraries containing this compound or its derivatives to identify lead compounds with desired biological activity. The efficiency of HTS relies on having well-characterized intermediates like Ethyl 3-(3-chloropropyl)-2-formylbenzoate, which ensures consistent results across different experiments.

Recent studies have highlighted the potential of Ethyl 3-(3-chloropropyl)-2-formylbenzoate in addressing emerging therapeutic challenges. For instance, researchers have explored its use in developing antiviral agents against RNA viruses such as SARS-CoV-2. The compound's ability to serve as a precursor for diverse molecular architectures makes it a valuable asset in combating rapidly evolving pathogens.

Another area where Ethyl 3-(3-chloropropyl)-2-formylbenzoate has made significant contributions is in the field of immunotherapy. By serving as a scaffold for designing immunomodulatory compounds, this intermediate has helped researchers develop novel treatments for autoimmune diseases and cancer immunotherapy. The integration of this compound into immunotherapeutic strategies underscores its importance in advancing personalized medicine approaches.

From an industrial perspective, Ethyl 3-(3-chloropropyle)-2-formyibenzoate plays a crucial role in scaling up production processes for commercial pharmaceuticals. Its availability through specialized chemical suppliers ensures that drug manufacturers can access high-purity material needed for large-scale synthesis. This reliability is essential for maintaining consistent product quality and meeting regulatory requirements.

The environmental impact of using Ethyl 3-(3-chloropropyle)-2-formyibenzoate has also been carefully evaluated. Modern synthetic methods emphasize minimizing hazardous waste and reducing energy consumption during production. By adopting sustainable practices, manufacturers can mitigate environmental concerns while continuing to produce this valuable intermediate efficiently.

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